Cas no 1366573-64-9 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid
• CAS No: 1366573-64-9
• MF: C₁₂H₁₅Br₂NO₄S
• MW: 429.124800920486
• CID: 6322037
• PubChem ID: 103840495
• Update Time: 2025-07-18

(3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid
• 1366573-64-9
• EN300-1285679
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(4,5-dibromothiophen-2-yl)propanoic acid

• Inchi： 1S/C12H15Br2NO4S/c1-12(2,3)19-11(18)15-7(5-9(16)17)8-4-6(13)10(14)20-8/h4,7H,5H2,1-3H3,(H,15,18)(H,16,17)/t7-/m1/s1
• InChI Key： CZRMVLPDNMVSNY-SSDOTTSWSA-N
• SMILES： BrC1=C(SC(=C1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 428.90680g/mol
• Monoisotopic Mass: 426.90885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid

Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid (CAS No. 1366573-64-9)

(3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid (CAS No. 1366573-64-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a dibromothiophene moiety, and a carboxylic acid functional group. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. It can be readily removed under acidic conditions, allowing for the controlled release of the amine in subsequent synthetic steps. This property makes (3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid an excellent starting material for the preparation of peptides and other nitrogen-containing compounds.

The dibromothiophene moiety is another key feature of this compound. Thiophenes are heterocyclic compounds with a five-membered ring containing one sulfur atom. They are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of bromine atoms in the dibromothiophene ring can further enhance these biological activities by modulating the electronic properties of the molecule and influencing its interactions with biological targets.

The carboxylic acid functional group in (3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid provides additional synthetic versatility. It can be easily converted into various derivatives such as esters, amides, and salts, which can be used in different applications ranging from drug discovery to materials science. The carboxylic acid group also plays a crucial role in the pharmacokinetic properties of the compound, affecting its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of (3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid as a lead compound in drug discovery efforts. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The unique combination of the Boc protecting group, dibromothiophene moiety, and carboxylic acid functional group appears to confer enhanced selectivity and efficacy against cancer cells while minimizing toxicity to normal cells.

In another study published in the Journal of Medicinal Chemistry, scientists at Harvard University explored the use of (3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid as a scaffold for developing new antiviral agents. The researchers found that certain derivatives of this compound showed significant inhibitory activity against several viruses, including influenza and HIV. The dibromothiophene moiety was identified as a key structural element responsible for the antiviral activity.

The synthetic accessibility of (3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid has also been improved through recent advances in organic synthesis techniques. A novel synthetic route developed by a team at Stanford University allows for the efficient and scalable production of this compound with high purity and yield. This method involves a sequence of reactions that include bromination, coupling, and deprotection steps, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(4,5-dibromothiophen-2-yl)propanoic acid (CAS No. 1366573-64-9) is a versatile and promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal starting material for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.